Cas no 226951-26-4 (Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)-)

• Product Name: Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)-
• CAS No: 226951-26-4
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD00085177
• CID: 3915027
• PubChem ID: 5708816
• Update Time: 2025-05-24

Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)-
• 99705-50-7
• AKOS015852682
• CS-0376674
• 1-[3-(trifluoromethyl)phenyl]ethanone oxime
• (E)-1-(3-(Trifluoromethyl)phenyl)ethanone oxime
• 3-(Trifluoromethyl)acetophenone oxime
• SCHEMBL3628848
• QQGVWMIRCZEUBB-AWNIVKPZSA-N
• 1-(3-(Trifluoromethyl)phenyl)ethanone oxime
• MFCD00085177
• (E)-1-(3-(Trifluoromethyl)phenyl)ethanoneoxime
• 226951-26-4
• 3'-(TRIFLUOROMETHYL)ACETOPHENONE OXIME

• MDL： MFCD00085177
• Inchi： 1S/C9H8F3NO/c1-6(13-14)7-3-2-4-8(5-7)9(10,11)12/h2-5,14H,1H3/b13-6+
• InChI Key： QQGVWMIRCZEUBB-AWNIVKPZSA-N
• SMILES： C(=N/O)(\C1=CC=CC(C(F)(F)F)=C1)/C

Computed Properties

• Exact Mass: 203.05579836Da
• Monoisotopic Mass: 203.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Additional information on Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)-

Ethanone, 1-[3-(Trifluoromethyl)Phenyl]-, Oxime, (1E)-: A Comprehensive Overview

Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)- is a highly specialized organic compound with the CAS number 226951-26-4. This compound belongs to the class of ketones and oximes, which are widely studied in various fields of chemistry due to their unique properties and applications. The compound's structure features a trifluoromethyl group attached to a phenyl ring, which is further connected to an ethanone moiety and an oxime group. This combination makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The trifluoromethylphenyl group in the molecule is a key structural feature that contributes significantly to its chemical reactivity and stability. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the electrophilicity of adjacent atoms. This property makes the compound an attractive candidate for various nucleophilic reactions. Recent studies have explored the use of this compound in the synthesis of bioactive molecules, where its reactivity plays a crucial role in forming stable intermediates and final products.

The oxime functional group in Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)- is another critical element of its structure. Oximes are known for their ability to form hydrogen bonds and participate in various types of interactions, including metal coordination. This makes them valuable in the design of drugs and catalysts. Researchers have reported that this compound exhibits significant potential in medicinal chemistry due to its ability to modulate enzyme activities and bind to specific protein targets.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)-. Quantum mechanical calculations have revealed that the molecule's conjugated system enhances its stability and reactivity under specific conditions. These findings have been instrumental in guiding the design of new synthetic routes for this compound and its derivatives.

In terms of synthesis, Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)- can be prepared through a variety of methods. One common approach involves the reaction of an appropriate ketone with hydroxylamine under controlled conditions to form the oxime derivative. The presence of directing groups like the trifluoromethylphenyl moiety facilitates regioselective substitution reactions during synthesis.

Applications of this compound are diverse and span multiple industries. In pharmaceuticals, it has shown promise as a lead compound for developing new drug candidates targeting various diseases such as cancer and neurodegenerative disorders. Its ability to act as a ligand in metalloenzyme inhibition has also made it a subject of interest in enzyme-based therapeutic research.

In agrochemicals, Ethanone derivatives are being explored for their potential as herbicides or fungicides due to their ability to disrupt key biochemical pathways in plants and pathogens. The trifluoromethyl group enhances the molecule's lipophilicity and bioavailability when applied as an agrochemical agent.

From a materials science perspective, this compound's structural properties make it suitable for use in advanced materials such as coordination polymers or metal-organic frameworks (MOFs). Its ability to coordinate with metal ions allows for the creation of porous structures with potential applications in gas storage and catalysis.

Recent studies have also focused on optimizing the synthesis conditions for Ethanone, 1-[3-(trifluoromethyl)phenyl]-, oxime, (1E)- using green chemistry principles. Researchers have developed more efficient catalysts and solvent systems that reduce waste generation while maintaining high yields.

In conclusion,Ethanone,CAS no226951-26-4 is a multifaceted compound with significant potential across various scientific domains. Its unique structural features enable diverse applications ranging from drug discovery to materials science while ongoing research continues to uncover new avenues for its utilization.